Cas no 2227791-71-9 ((2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol)

• Product Name: (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol
• CAS No: 2227791-71-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6241491
• PubChem ID: 165608758
• Update Time: 2025-10-29

(2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol
• 2227791-71-9
• EN300-1730056

• Inchi： 1S/C8H13NO3/c1-6(10)3-4-7-5-8(11-2)9-12-7/h5-6,10H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： OFEPCMGORSPQTC-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CCC1=CC(=NO1)OC

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol

Introduction to (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol (CAS No. 2227791-71-9)

(2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol, a compound with the CAS number 2227791-71-9, is a chiral alcohol that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a chiral center at the 2-position and a substituted 1,2-oxazole moiety. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol consists of a four-carbon chain with a hydroxyl group at the 2-position and a 3-methoxy-1,2-oxazol-5-yl substituent at the 4-position. The presence of the chiral center imparts optical activity to the molecule, which is crucial for its applications in asymmetric synthesis and drug development.

Recent research has highlighted the potential of (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol as a key intermediate in the synthesis of novel pharmaceuticals. For instance, studies have shown that this compound can be used to synthesize potent inhibitors of specific enzymes involved in various diseases. One notable example is its use in the development of inhibitors for protein kinases, which are implicated in cancer and inflammatory disorders.

In addition to its role as an intermediate, (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol has also been investigated for its own biological activities. Preliminary studies have indicated that it exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress. This property makes it a promising candidate for further exploration in the context of neurodegenerative diseases and other conditions associated with oxidative damage.

The synthesis of (2R)-4-(3-methoxy-1,2-oxazol-5-yl)butan-2-ol has been optimized through various methodologies to improve yield and enantiomeric purity. One common approach involves the asymmetric reduction of a ketone precursor followed by functional group manipulation to introduce the 3-methoxy-1,2-oxazol moiety. Advanced techniques such as catalytic asymmetric hydrogenation and organocatalysis have been employed to achieve high enantioselectivity and efficiency.

The stability and solubility properties of (2R)-4-(3-methoxy-1,2-oxazol-5-y l)butan - 2 - ol strong > are important considerations for its practical applications. It is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. In terms of solubility, it exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays.

Safety is another critical aspect when handling (2R)-4-(3-methoxy - 1 , 2 - oxaz ol - 5 - yl ) but an - 2 - ol strong > . While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, (2R)-4-(3-methoxy - 1 , 2 - ox az ol - 5 - yl ) but an - 2 - ol strong > (CAS No . 2 2 7 7 9 1 - 7 l - l ) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.